molecular formula C21H28O8 B1219023 Vernoflexuoside CAS No. 57576-33-7

Vernoflexuoside

Cat. No. B1219023
CAS RN: 57576-33-7
M. Wt: 408.4 g/mol
InChI Key: OIOLZODVFMMERF-GHSWTDDMSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Vernoflexuoside is a sesquiterpenoid that is extracted from the herbs of Vernonia flexuosa . It has a molecular formula of C21H28O8 and a molecular weight of 408.5 g/mol . It is a powder in physical form .


Synthesis Analysis

The isolation and structural elucidation of Vernoflexuoside were described in a study . It was identified as a guaianolide , a type of sesquiterpene lactone, from the roots of Vernonia flexuosa Sims .


Molecular Structure Analysis

Vernoflexuoside has been identified as a guaianolide , a type of sesquiterpene lactone. The exact mass of Vernoflexuoside is 408.1784 .


Physical And Chemical Properties Analysis

Vernoflexuoside is a powder . It has a molecular formula of C21H28O8 and a molecular weight of 408.5 g/mol . The exact mass of Vernoflexuoside is 408.1784 .

properties

CAS RN

57576-33-7

Molecular Formula

C21H28O8

Molecular Weight

408.4 g/mol

IUPAC Name

(3aS,6aR,8S,9aR,9bS)-3,6,9-trimethylidene-8-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one

InChI

InChI=1S/C21H28O8/c1-8-4-5-11-9(2)20(26)29-19(11)15-10(3)13(6-12(8)15)27-21-18(25)17(24)16(23)14(7-22)28-21/h11-19,21-25H,1-7H2/t11-,12-,13-,14+,15-,16+,17-,18+,19-,21+/m0/s1

InChI Key

OIOLZODVFMMERF-GHSWTDDMSA-N

Isomeric SMILES

C=C1CC[C@@H]2[C@@H]([C@@H]3[C@H]1C[C@@H](C3=C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)OC(=O)C2=C

SMILES

C=C1CCC2C(C3C1CC(C3=C)OC4C(C(C(C(O4)CO)O)O)O)OC(=O)C2=C

Canonical SMILES

C=C1CCC2C(C3C1CC(C3=C)OC4C(C(C(C(O4)CO)O)O)O)OC(=O)C2=C

Origin of Product

United States

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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